2-(4-ethoxyphenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C22H24N4O4S/c1-2-29-16-7-5-15(6-8-16)10-20(27)24-22-18-13-31-14-19(18)25-26(22)12-21(28)23-11-17-4-3-9-30-17/h3-9H,2,10-14H2,1H3,(H,23,28)(H,24,27)
• InChI Key: RKJTVZYUUNVOKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=C3CSCC3=NN2CC(=O)NCC4=CC=CO4
• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol
• CAS No.: 1105217-30-8

Description

2-(4-ethoxyphenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C22H24N4O4S and its molecular weight is 440.52. The purity is usually 95%.
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Mechanism of Action

Biological Activity

The compound 2-(4-ethoxyphenyl)-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a complex heterocyclic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of this compound is $C_{20}H_{24}N_{4}O_{3}S$ with a molecular weight of approximately 396.49 g/mol. Its structure includes a thieno[3,4-c]pyrazole moiety, which is known for various biological activities.

Biological Activities

Research indicates that compounds similar to This compound exhibit several biological activities, including:

• Anticancer Activity :
  • Compounds with thieno[3,4-c]pyrazole structures have been reported to show significant cytotoxicity against various cancer cell lines. For example, derivatives have demonstrated IC50 values in the low micromolar range against breast and lung cancer cells .
  • A study highlighted that thiazole derivatives exhibited potent anticancer properties with IC50 values as low as 0.06 µM against non-small cell lung cancer .
• Antioxidant Properties :
  • The antioxidant potential of related compounds has been documented through various assays such as DPPH and ABTS radical scavenging tests. These compounds can significantly reduce oxidative stress markers in vitro .
• Anti-inflammatory Effects :
  • Some derivatives have shown promise in reducing inflammation markers in animal models. For instance, certain thiazole-based compounds were effective in inhibiting TNF-alpha and IL-6 production in macrophages .

The mechanisms by which This compound exerts its biological effects may include:

• Inhibition of Key Enzymes :
  • Similar compounds have been shown to inhibit enzymes involved in cancer cell proliferation and survival pathways.
• Modulation of Signaling Pathways :
  • The compound may influence various signaling pathways such as the PI3K/Akt and MAPK pathways, which are crucial in cancer progression and inflammation .

Case Studies

Several studies have investigated the biological activity of related compounds:

• Study on Anticancer Activity :
  • A recent study evaluated the cytotoxic effects of thieno[3,4-c]pyrazole derivatives on multiple cancer cell lines, demonstrating their potential as anticancer agents with specific focus on apoptosis induction .
• Antioxidant Study :
  • Another investigation assessed the antioxidant capacity of similar compounds through in vivo models, showing significant reductions in lipid peroxidation levels and enhanced antioxidant enzyme activities .

Data Table: Summary of Biological Activities

Biological Activity	Effect Observed	Reference
Anticancer	IC50 values < 0.06 µM against lung cancer cells
Antioxidant	Significant reduction in oxidative stress markers
Anti-inflammatory	Inhibition of TNF-alpha prod